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Compound of Interest

Compound Name: Chromium nicotinate

Cat. No.: B1240946 Get Quote

Technical Guide: Chromium (III) Nicotinate
This document provides a comprehensive technical overview of chromium (III) nicotinate, a

compound utilized in nutritional supplementation. It is intended for researchers, scientists, and

professionals in drug development, offering detailed information on its chemical properties,

biological mechanisms, and synthesis.

Core Chemical Properties
Chromium (III) nicotinate, also known as chromium polynicotinate or niacin-bound chromium, is

an ionic substance formed from trivalent chromium and nicotinic acid (niacin, Vitamin B3)[1].

The most common and stable form is chromium (III) trisnicotinate, where one chromium ion is

coordinated with three nicotinate molecules.
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Property Value Source(s)

Molecular Formula C18H12CrN3O6 [2][3]

Molecular Weight 418.3 g/mol [2][3]

Alternate Formula C6H5CrNO2

Alternate Mol. Weight 175.11 g/mol

CAS Number 64452-96-6

Appearance
Gray or off-white fine

crystalline powder

Solubility
Slightly soluble in water,

insoluble in ethanol

Synonyms

Chromium Polynicotinate,

Niacin-bound Chromium,

Chromium(3+) tris(pyridine-3-

carboxylate)

Note: While some sources list a simplified formula, C18H12CrN3O6 represents the more

accurate structure of the chromium(III) trisnicotinate complex.

Biological Role and Mechanism of Action
Chromium is an essential trace element recognized for its role in the metabolism of glucose,

insulin, and lipids. As a component of the Glucose Tolerance Factor (GTF), trivalent chromium

potentiates the action of insulin, enhancing insulin sensitivity and supporting normal glucose

metabolism.

The primary mechanism involves the potentiation of the insulin signaling cascade. Chromium

has been shown to enhance the kinase activity of the insulin receptor (IR), which initiates a

series of downstream phosphorylation events. This cascade, involving key effector molecules

like phosphatidylinositol 3-kinase (PI3K) and Protein Kinase B (Akt), ultimately promotes the

translocation of GLUT4 glucose transporters to the cell membrane, increasing glucose uptake

into cells. Furthermore, chromium may attenuate the activity of PTP-1B, a negative regulator of

insulin signaling, thereby amplifying the insulin signal.
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Insulin signaling pathway enhanced by chromium.

Quantitative Data Summary
The bioavailability and metabolic effects of chromium nicotinate have been evaluated in

various studies. Data suggests that while organic chromium compounds are generally better

absorbed than inorganic forms, differences exist between various complexes.
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Parameter Finding / Value Species
Comparison
Group /
Condition

Source(s)

Apparent

Absorption
0.04 - 0.24% Rat

Oral

administration of

⁵¹Cr-nicotinate

True Absorption

Higher in

humans (0.8 -

1%) than in rats.

Human
Intraindividual

comparison

Acute Absorption

Urinary

chromium was

significantly

lower than from

chromium

picolinate.

Human

Compared to Cr

picolinate and Cr

chloride.

Pharmacokinetic

s

Mean Retention

Time (MRT) was

significantly

prolonged

compared to

chromium

picolinate.

Rat

Oral gavage vs.

chromium

picolinate.

Lipid Profile

Significantly

decreased total

cholesterol and

triglycerides.

Diabetic Rat
Streptozotocin-

treated rats.

HDL Cholesterol

Significantly

increased HDL

("good")

cholesterol

levels.

Diabetic Rat
Streptozotocin-

treated rats.

Glycated

Hemoglobin

Significantly

reduced glycated

Diabetic Rat Streptozotocin-

treated rats.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1240946?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


hemoglobin

(HbA1c) levels.

Experimental Protocols
The synthesis of chromium nicotinate is typically achieved through the reaction of a trivalent

chromium salt with nicotinic acid or its alkali metal salt. The following protocols are derived from

patent literature describing the synthesis process.

This protocol describes the synthesis of a chromium-nicotinate complex with glucose tolerance

factor (GTF) activity.

Materials:

Nicotinic acid (Niacin) USP

Distilled water

Sodium hydroxide (food grade)

Chromium chloride hexahydrate (CrCl₃·6H₂O, reagent grade)

Methodology:

Prepare Sodium Nicotinate Solution: Dissolve 3,673 g of nicotinic acid in 4,540 g of distilled

water with stirring.

Slowly add 1,224 g of sodium hydroxide pellets to the mixture while continuing to stir. This

reaction forms an aqueous solution of sodium nicotinate.

Prepare Chromium Solution: In a separate container, prepare a solution of 2,724 g of

reagent-grade chromium chloride hexahydrate.

Reaction: Contact the sodium nicotinate solution with the chromium chloride solution under

conditions that permit the formation of a chromium-nicotinate complex.
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Precipitation and Recovery: The desired chromium-nicotinate complex will form as a

precipitate.

Collect the precipitate through filtration.

Wash the collected product to remove impurities.

Dry the final product.

This protocol aims to produce high-purity organic chelated chromium nicotinate at normal

temperatures.

Materials:

Nicotinic acid

Water

Solubility promoter (e.g., sodium hydroxide or sodium carbonate)

Trivalent inorganic chromium salt solution (e.g., chromium trichloride or chromium sulfate)

Methodology:

Dissolve Nicotinic Acid: Add 100g of nicotinic acid to 800-1200ml of water and stir evenly.

Slowly add 40-50g of a solubility promoter (e.g., caustic soda) to the solution, stirring until

the nicotinic acid is fully dissolved.

Catalyzed Reaction: While stirring, slowly add a solution containing 50-100g of a trivalent

chromium salt (e.g., chromium trichloride) to the nicotinic acid solution. This will initiate a

catalyzed reaction, causing chromium nicotinate crystals to precipitate.

Aging and Collection: Allow the mixture to stand for 24 hours for aging.

Collect the crystals via centrifugation and filtration.
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Drying: Dry the collected crystals at 80-105 °C for approximately 5 hours. The mother liquor

can be recycled for subsequent batches.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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